BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Guide to AF3485 [ANGPTL4]
Antibody and Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF3485

Cat. No.: B592747

For researchers in cellular metabolism, oncology, and vascular biology, selecting the
appropriate antibody is paramount for generating reliable and reproducible data. This guide
provides a comprehensive review of the AF3485 antibody, which targets the Angiopoietin-like
protein 4 (ANGPTL4), and compares its performance with other commercially available
alternatives. This analysis is based on manufacturer-provided data and findings from peer-
reviewed scientific literature.

AF3485 [ANGPTL4] Antibody: An Overview

The AF3485, available from R&D Systems (a Bio-Techne brand), is a polyclonal antibody
raised in goats. It is an antigen affinity-purified IgG designed to detect human and primate
ANGPTLA4.[1][2] This antibody has been validated for use in several key applications, including
Western Blot (WB), ELISA, and Simple Western.[1][3]

Target: Angiopoietin-like Protein 4 (ANGPTL4) Host Species: Goat Clonality: Polyclonal
Purification: Antigen Affinity-Purified

Performance Comparison of ANGPTL4 Antibodies

Direct user reviews for the AF3485 antibody are not readily available on vendor websites.[1]
However, its extensive citation in over 15 peer-reviewed publications provides a strong
indication of its utility and acceptance within the research community. This guide presents a
comparison of AF3485 with several alternative polyclonal and monoclonal antibodies targeting
ANGPTL4, focusing on their validated applications and available experimental data.
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lot-to-lot consistency.

Experimental Data and Protocols
Western Blot (WB)

The AF3485 antibody is recommended for Western Blotting at a concentration of 0.1 pg/mL for
recombinant human ANGPTL4 and 50 pg/mL for lysates from human diabetic adipose tissue in
Simple Western.[1] A specific band for ANGPTL4 was detected at approximately 59 kDa in
human diabetic adipose lysates under reducing conditions.[1]

General Western Blot Protocol:

o Lysate Preparation: Homogenize tissue or cells in RIPA buffer supplemented with protease
inhibitors. Determine protein concentration using a BCA assay.

e SDS-PAGE: Load 20-30 ug of protein per lane onto a 4-12% Bis-Tris gel and run at 150V for
1.5 hours.

o Transfer: Transfer proteins to a PVDF membrane at 100V for 1 hour.
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Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room
temperature.

Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g.,
AF3485 at 0.1-1 pg/mL) overnight at 4°C with gentle agitation.

Secondary Antibody Incubation: Wash the membrane three times with TBST and incubate
with an HRP-conjugated secondary antibody (e.g., anti-goat IgG) for 1 hour at room
temperature.

Detection: Wash the membrane three times with TBST and detect the signal using an
enhanced chemiluminescence (ECL) substrate.

Enzyme-Linked Immunosorbent Assay (ELISA)

In a sandwich ELISA format, AF3485 can be used as a capture antibody at a concentration of
0.2-0.8 pg/mL, paired with a biotinylated anti-human ANGPTL4 detection antibody.[1]

General ELISA Protocol:

Coating: Coat a 96-well plate with the capture antibody (e.g., AF3485) at the recommended
concentration in PBS and incubate overnight at 4°C.

Blocking: Wash the plate and block with 1% BSA in PBS for 1 hour at room temperature.

Sample Incubation: Add standards and samples to the wells and incubate for 2 hours at
room temperature.

Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody.
Incubate for 2 hours at room temperature.

Streptavidin-HRP Incubation: Wash the plate and add streptavidin-HRP conjugate. Incubate
for 20 minutes at room temperature.

Substrate Development: Wash the plate and add a TMB substrate solution. Stop the reaction
with a stop solution.

Measurement: Read the absorbance at 450 nm.
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Signaling Pathway and Experimental Workflow
Visualization

ANGPTL4 is a secreted protein that plays a crucial role in lipid metabolism by inhibiting
lipoprotein lipase (LPL). Its expression is regulated by various factors, including hypoxia and
nutrient status.
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Caption: Regulation and function of ANGPTL4 in lipid metabolism.

The following diagram illustrates a typical workflow for a sandwich ELISA, a common
application for the AF3485 antibody.
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Caption: Workflow for a sandwich ELISA to detect ANGPTLA4.
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Conclusion

The AF3485 polyclonal antibody is a well-documented tool for the detection of ANGPTL4 in
human and primate samples, particularly for Western Blot and ELISA applications. While direct
user reviews are scarce, its frequent citation in scientific literature suggests reliable
performance. For researchers requiring a monoclonal antibody for enhanced specificity and lot-
to-lot consistency, several alternatives are available. The choice of antibody should be guided
by the specific application, the species being studied, and a careful review of the validation
data provided by the manufacturer and in independent publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Guide to AF3485 [ANGPTL4] Antibody
and Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b592747#af3485-antibody-review-and-user-feedback]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b592747?utm_src=pdf-body
https://www.benchchem.com/product/b592747?utm_src=pdf-custom-synthesis
https://www.bosterbio.com/anti-angptl4-antibody-center-a01147-1-boster.html
https://www.abcam.com/en-us/products/primary-antibodies/angiopoietin-like-4-angptl4-antibody-ab196746
https://www.ptglab.com/products/ANGPTL4-Antibody-67577-1-Ig.htm
https://www.benchchem.com/product/b592747#af3485-antibody-review-and-user-feedback
https://www.benchchem.com/product/b592747#af3485-antibody-review-and-user-feedback
https://www.benchchem.com/product/b592747#af3485-antibody-review-and-user-feedback
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

